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Compound of Interest

Compound Name: 5-Amino-2-bromonicotinamide

Cat. No.: B15230416

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Amino-2-bromonicotinamide, a key
building block in contemporary chemical and pharmaceutical research. This document outlines
its commercial availability, key chemical properties, and a detailed experimental protocol for its
application in the synthesis of advanced chemical entities.

Introduction to 5-Amino-2-bromonicotinamide

5-Amino-2-bromonicotinamide, systematically known as 2-Amino-5-bromonicotinamide, is a
substituted pyridine derivative with the chemical formula CeHsBrNsO. Its structure, featuring an
amino group, a bromine atom, and a carboxamide moiety on a pyridine ring, makes it a
versatile reagent in organic synthesis. The presence of multiple reactive sites allows for a
variety of chemical transformations, rendering it a valuable starting material for the synthesis of
complex heterocyclic compounds. It is particularly noted for its use in the development of
enzyme inhibitors, such as those targeting Poly(ADP-ribose) polymerase (PARP), which are
significant in cancer research.

Commercial Suppliers and Specifications

For research and development purposes, 2-Amino-5-bromonicotinamide (CAS No. 58483-98-0)
is available from several specialized chemical suppliers. The table below summarizes the
offerings from a selection of vendors, providing key quantitative data to facilitate procurement
and experimental planning.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15230416?utm_src=pdf-interest
https://www.benchchem.com/product/b15230416?utm_src=pdf-body
https://www.benchchem.com/product/b15230416?utm_src=pdf-body
https://www.benchchem.com/product/b15230416?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15230416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Brand/Pr Molecular .
. . . Physical CAS
Supplier oduct Purity Weight ( Formula
Form Number
Code g/mol )
Off-white
_ or gray to
Sigma- SY3H3D67 CeHsBINs ]
. 95% 216.04 light yellow  58483-98-0
Aldrich 57D0 O
powder or
crystals
IN-
CymitQuim CeHeBrNs )
_ DAOOECFZ 95% 216.0353 o Solid 58483-98-0
ica
(Indagoo)
54-
CymitQuim  OR107354 CeHeBrNs Not
_ 95% 216.04 N 58483-98-0
ica 8 (Apollo @] Specified
Sci)
BLD Not CesHeBrNs Not
BD161717 - 216.04 - 58483-98-0
Pharm Specified O Specified
AChemBlo CeHeBINs Not
S74939 97% 216.04 N 58483-98-0
ck @] Specified

Experimental Protocol: Synthesis of a PARP/CDK6
Dual-Target Inhibitor Intermediate

The following protocol details the synthesis of tert-butyl 4-(4-formylbenzyl)piperazine-1-
carboxylate, a key intermediate in the development of PARP/CDK6 dual-target inhibitors, which
can subsequently be reacted with 5-Amino-2-bromonicotinamide. This procedure is adapted
from the supporting information of the study by Zhang et al., published in the Journal of
Medicinal Chemistry.[1][2]

Materials and Reagents
o 4-(piperazin-1-yl)benzaldehyde

 Di-tert-butyl dicarbonate (Bocz0)
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Dichloromethane (DCM)

Deionized water

Anhydrous sodium sulfate (Na2S0a)

Silica gel for column chromatography

Petroleum ether

Ethyl acetate

Procedure

Reaction Setup: Dissolve 4-(piperazin-1-yl)benzaldehyde (1.0 equivalent) in
dichloromethane (DCM).

Addition of Boc Anhydride: To the solution from step 1, add di-tert-butyl dicarbonate (Boc20)
(1.2 equivalents).

Reaction Execution: Stir the resulting mixture at room temperature for approximately 2
hours.

Work-up:

o Wash the reaction mixture with deionized water.

o Separate the organic layer and dry it over anhydrous sodium sulfate (NazSOa).
o Filter the mixture to remove the drying agent.

Purification:

o Concentrate the filtrate under reduced pressure to obtain the crude product.

o Purify the crude product by silica gel column chromatography, using a solvent system of
petroleum ether and ethyl acetate.
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e Product Characterization: The final product, tert-butyl 4-(4-formylbenzyl)piperazine-1-

carboxylate, is obtained as a white solid.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the synthesis of the intermediate described in

the experimental protocol.
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Caption: Synthetic workflow for an intermediate used with 5-Amino-2-bromonicotinamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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